Cas no 1591-98-6 (4-bromo-2-methylphenyl isocyanate)

4-Bromo-2-methylphenyl isocyanate is a versatile aromatic isocyanate used primarily as a key intermediate in organic synthesis and industrial applications. Its reactive isocyanate group enables efficient participation in urethane, urea, and other addition reactions, making it valuable for producing specialty polymers, coatings, and adhesives. The bromo and methyl substituents enhance its utility in cross-coupling reactions and functional group transformations. This compound exhibits high purity and stability under controlled conditions, ensuring consistent performance in demanding chemical processes. Its well-defined structure allows for precise modifications in pharmaceutical and agrochemical research. Proper handling is essential due to its moisture sensitivity and potential reactivity.
4-bromo-2-methylphenyl isocyanate structure
1591-98-6 structure
Product Name:4-bromo-2-methylphenyl isocyanate
CAS No:1591-98-6
MF:C8H6BrNO
MW:212.043341159821
MDL:MFCD00037039
CID:83817
PubChem ID:2735594
Update Time:2025-05-27

4-bromo-2-methylphenyl isocyanate Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-2-methylphenyl isocyanate
    • 4-Bromo-2-methylisocyanatobenzene
    • 4-bromo-1-isocyanato-2-methylbenzene
    • NXAYRHQYINQHRF-UHFFFAOYSA-N
    • MFCD00037039
    • BP-12360
    • AKOS005258249
    • FT-0617792
    • BAA59198
    • W-200143
    • SCHEMBL1021321
    • AS-64350
    • Benzene,4-bromo-1-isocyanato-2-methyl-
    • 1591-98-6
    • DTXSID80370819
    • 2-methyl-4-bromophenyl isocyanate
    • EN300-146916
    • Benzene, 4-bromo-1-isocyanato-2-methyl-
    • A810007
    • GEO-00502
    • 4-BROMO-2-METHYLPHENylisoCYANATE
    • DTXCID50321853
    • SY062116
    • DB-043417
    • MDL： MFCD00037039
    • Inchi： 1S/C8H6BrNO/c1-6-4-7(9)2-3-8(6)10-5-11/h2-4H,1H3
    • InChI Key： NXAYRHQYINQHRF-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=C(C)C=1)N=C=O
    • BRN： 7633645

Computed Properties

  • Exact Mass: 210.96300
  • Monoisotopic Mass: 210.963
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.8
  • Topological Polar Surface Area: 29.4A^2

Experimental Properties

  • Color/Form: White crystals.
  • Density: Not available
  • Melting Point: 47-50 °C(lit.)
  • Boiling Point: Not available
  • Flash Point: >230 °F
  • Refractive Index: 1.571
  • PSA: 29.43000
  • LogP: 2.72480
  • Solubility: Hydrolyzable.
  • Sensitiveness: Moisture Sensitive
  • Vapor Pressure: Not available

4-bromo-2-methylphenyl isocyanate Security Information

  • Signal Word：warning
  • Hazard Statement： Irritant
  • Warning Statement： P264+P280+P305+P351+P338+P337+P313
  • Hazardous Material transportation number：2811
  • WGK Germany：3
  • Hazard Category Code： 20/21/22-36/37/38-42-20/22
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xn
  • HazardClass：6.1
  • PackingGroup：III
  • Safety Term：6.1
  • Packing Group：III
  • Risk Phrases：R23/25; R36/37/38; R42
  • Packing Group：III
  • Hazard Level：6.1
  • Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-bromo-2-methylphenyl isocyanate Pricemore >>

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4-bromo-2-methylphenyl isocyanate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1591-98-6)4-bromo-2-methylphenyl isocyanate
Order Number:A810007
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:06
Price ($):231.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1591-98-6)4-bromo-2-methylphenyl isocyanate
A810007
Purity:99%
Quantity:25g
Price ($):231.0
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